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Introduction

Naphthaleneacetamide (NAD), a synthetic auxin, is a widely utilized plant growth regulator for
the chemical thinning of fruit in various crops, particularly apples and pears.[1][2] Effective fruit
thinning is a critical horticultural practice to manage crop load, which prevents alternate
bearing, increases the size and quality of the remaining fruit, and avoids limb breakage.[3][4]
NAD is considered a milder thinning agent compared to Naphthalene Acetic Acid (NAA),
making it a safer option in certain conditions, though its efficacy can be influenced by
environmental factors, application timing, and cultivar.[3][5] These protocols provide a
comprehensive guide for researchers and scientists to design and execute fruit thinning
experiments using NAD.

Mechanism of Action

The precise mechanism by which NAD induces fruit abscission is complex and involves
hormonal crosstalk. The primary hypothesis is that the application of synthetic auxins like NAD
stimulates the production of ethylene, a key hormone that promotes the formation of an
abscission layer at the base of the pedicel, leading to fruit drop.[2][6] An alternative theory
suggests that NAD may work by reducing the natural auxin transport from the fruitlet, which is
essential for its retention on the tree.[6] A disruption in this auxin flow signals the tree to initiate

the abscission process.
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Caption: Simplified signaling pathway for NAD-induced fruit abscission.

Experimental Protocols
Protocol 1: General Fruit Thinning Efficacy Trial

This protocol outlines a standard experiment to determine the efficacy of different NAD
concentrations on a specific fruit cultivar.

1. Experimental Design:

e Layout: Employ a Randomized Complete Block Design (RCBD) with 4-6 single-tree
replications per treatment. Blocks should be established based on any field gradients (e.g.,
slope, soil type).

e Treatments:

o Untreated Control (sprayed with water and surfactant only).

o NAD at various concentrations (e.g., 25, 50, 80 ppm).[1][6]

o Optional: A positive control using another standard thinner like NAA or Carbaryl.[1]
o Tree Selection: Select healthy, mature trees of uniform size and crop load.

2. Preparation of NAD Solution:
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Use a commercial formulation of NAD (e.g., Amid-Thin®).

Calculate the amount of product needed to achieve the desired parts per million (ppm)
concentration in a given volume of water (typically per 100 gallons).

Add a non-ionic surfactant to the spray tank as recommended by the product label to
improve coverage and uptake.[7]

Continuously agitate the solution in the spray tank.
. Application:

Timing: Application timing is critical. The optimal window is typically from petal fall to when
fruitlets reach 5-12 mm in diameter.[7][8] Record the exact timing relative to full bloom (e.g.,
days after full bloom) and the average fruitlet diameter.

Method: Apply as a dilute spray to the point of runoff, ensuring thorough coverage of all
foliage and fruitlets. Use a calibrated airblast or handgun sprayer.

Environmental Conditions: Apply sprays in the morning under calm, quick-drying conditions.
Record the temperature, humidity, and cloud cover, as these can influence chemical uptake
and efficacy.[5] Ideal temperatures for uptake are generally between 75-85°F (24—29°C).[7]

. Data Collection and Analysis:

Fruit Set: Before spraying, tag 4-5 representative limbs per tree. Count the number of flower
clusters on each limb. After the natural "June drop" is complete (4-6 weeks post-application),
count the number of remaining fruit on the tagged limbs to determine the final fruit set.

Fruit Drop: Collect and count dropped fruitlets from under the canopy at weekly intervals
after application.

Harvest Data: At commercial harvest, measure the total yield (kg per tree), average fruit
weight (g), fruit diameter (mm), and quality parameters (e.g., firmness, soluble solids
content, color).
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e Return Bloom: The following spring, assess the flowering intensity on a rated scale (e.g., 1-5)

to determine the effect of thinning on reducing biennial bearing.

 Statistical Analysis: Analyze data using ANOVA appropriate for an RCBD. Use mean

separation tests (e.g., Tukey's HSD) to identify significant differences between treatments.

Quantitative Data Summary

The following tables summarize quantitative data from fruit thinning experiments using NAD on

different crops.

Table 1: Effect of NAD on 'Gerdi' Apricot Thinning[6][9]

Treatment (mg L™')  Year Fruit Drop (%) Fruit Weight (g)
Control 2006 25.3 28.5

2007 24.1 29.1

NAD @ 20 2006 31.6 30.2

2007 28.9 29.8

NAD @ 40 2006 384 32.7

2007 34.5 31.2

NAD @ 80 2006 45.1 335

2007 42.6 34.1*

* Indicates a statistically significant difference from the control group in the respective year.

Table 2: General Application Rates for NAD in Apples[1][7]
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. L L. Concentration
Cultivar Group Application Timing ( ) Notes
pPpm

Often used as an

General Use Petal Fall 25-50 o

early thinning spray.[1]

Can be combined with
Easy/Moderate to Petal Fall to 5 mm fruit 8 - 12 0oz Amid-Thin Carbaryl for more
Thin diameter W/100 gal aggressive thinning.[5]

[7]

High risk of causing

my (seedless) fruit

'Delicious’ & 'Fuji’ Not Recommended N/A Pygmy ( )

that persists to
harvest.[1][2][7]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of a typical fruit thinning experiment.
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Caption: Workflow for a Naphthaleneacetamide fruit thinning experiment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7517779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7517779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Important Considerations and Limitations

o Cultivar Specificity: The response to NAD can vary significantly between cultivars. For
example, it should never be used on 'Delicious’ or 'Fuji' apples as it can cause the formation
of small, unmarketable "pygmy" fruits that do not abscise.[1][2][7]

o Temperature Effects: Uptake and activity of NAD are enhanced by warmer temperatures.
Applications made during cool periods may be less effective, while applications followed by
high temperatures (>85°F or 30°C) can lead to over-thinning.[1][10]

o Tree Vigor: Trees under stress (e.g., from drought, disease, or poor nutrition) are more
sensitive to chemical thinners and can be easily over-thinned.[10]

o Combination Sprays: For a more potent thinning effect, NAD is sometimes combined with
other chemical thinners like carbaryl.[5] However, these combinations increase the risk of
over-thinning and should be tested on a small scale first.

o Coverage: Thorough and uniform spray coverage is essential for consistent results. Low-
volume or concentrated sprays are generally less effective.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b7517779#using-
naphthaleneacetamide-methyl-ester-in-fruit-thinning-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.scielo.br/j/bjpp/a/7MnXXZ8crbbvS6MTFRBpQDQ/?lang=en
https://tree-fruit-horticulture.vaes.vt.edu/2022/04/30/apple-fruit-thinning-an-overview-recommendations%EF%BF%BC/
https://tree-fruit-horticulture.vaes.vt.edu/2022/04/30/apple-fruit-thinning-an-overview-recommendations%EF%BF%BC/
https://www.canr.msu.edu/apples/uploads/files/Thinning%20Guide%202022%20updated.pdf
https://www.researchgate.net/publication/262478165_Thinning_with_NAA_NAD_ethephon_urea_and_by_hand_to_improve_fruit_quality_of_'Gerdi'_apricot
https://ipm.ucanr.edu/agriculture/citrus/fruit-thinning-with-naphthalene-acetic-acid-naa/
https://ipm.ucanr.edu/agriculture/citrus/fruit-thinning-with-naphthalene-acetic-acid-naa/
https://www.benchchem.com/product/b7517779#using-naphthaleneacetamide-methyl-ester-in-fruit-thinning-experiments
https://www.benchchem.com/product/b7517779#using-naphthaleneacetamide-methyl-ester-in-fruit-thinning-experiments
https://www.benchchem.com/product/b7517779#using-naphthaleneacetamide-methyl-ester-in-fruit-thinning-experiments
https://www.benchchem.com/product/b7517779#using-naphthaleneacetamide-methyl-ester-in-fruit-thinning-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7517779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7517779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

